Cas no 1804425-32-8 (2-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-5-hydroxypyridine)

• Product Name: 2-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-5-hydroxypyridine
• CAS No: 1804425-32-8
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• CID: 4880749
• Update Time: 2025-11-07

2-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-5-hydroxypyridine

• Inchi： 1S/C7H7F3N2O/c8-6-4(13)2-12-3(1-11)5(6)7(9)10/h2,7,13H,1,11H2
• InChI Key： CKAJHKKYOFRGDL-UHFFFAOYSA-N
• SMILES： FC1C(=CN=C(CN)C=1C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 0.1
• Topological Polar Surface Area: 59.1

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-5-hydroxypyridine

Professional Introduction to 2-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-5-hydroxypyridine (CAS No. 1804425-32-8)

2-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-5-hydroxypyridine, with the CAS number 1804425-32-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of an aminomethyl group, a difluoromethyl substituent, a fluoro atom, and a hydroxy group, contribute to its distinct chemical properties and biological interactions.

The synthesis and characterization of 2-(aminomethyl)-3-(difluoromethyl)-4-fluoro-5-hydroxypyridine) represent a testament to the advancements in synthetic organic chemistry. The introduction of fluorine atoms into the molecular structure is particularly noteworthy, as fluorine-containing compounds often exhibit enhanced metabolic stability, improved binding affinity to biological targets, and increased pharmacological efficacy. This compound's design reflects a strategic approach to modulating its pharmacokinetic and pharmacodynamic profiles, making it a promising candidate for further development in drug discovery.

In recent years, there has been a growing interest in pyridine derivatives as pharmacophores due to their versatility in targeting various biological pathways. The difluoromethyl group, in particular, has been extensively studied for its ability to enhance the bioavailability and binding affinity of drug candidates. Research has shown that compounds incorporating this moiety can exhibit improved pharmacological properties compared to their non-fluorinated counterparts. The presence of both fluoro and difluoromethyl substituents in 2-(aminomethyl)-3-(difluoromethyl)-4-fluoro-5-hydroxypyridine) suggests that it may possess enhanced binding interactions with biological targets, potentially leading to more effective therapeutic outcomes.

The aminomethyl strong group in this compound introduces a reactive site that can be utilized for further functionalization, enabling the development of more complex derivatives with tailored biological activities. This flexibility makes 2-(< strong >aminomethyl strong >)-3-(< strong >difluoromethyl strong >)-4-< strong >fluoro strong >>-5-< strong >hydroxypyridine strong >) a valuable scaffold for medicinal chemists seeking to design novel drug candidates. Additionally, the < strong >hydroxy strong >group provides another site for interaction with biological targets, further enhancing the compound's potential as a therapeutic agent.

The biological activity of 2-(< strong >aminomethyl strong >)-3-(< strong >difluoromethyl strong >)-4-< strong >fluoro strong >>-5-< strong >hydroxypyridine strong >) has been explored in several preclinical studies. These investigations have highlighted its potential as an inhibitor of various enzymes and receptors involved in inflammatory and infectious diseases. The compound's ability to modulate these pathways suggests that it may have applications in the treatment of conditions such as cancer, autoimmune disorders, and bacterial infections. Furthermore, its structural features make it an attractive candidate for developing next-generation antiviral agents.

The synthesis of 2-(< strong >aminomethyl strong >)-3-(< strong >difluoromethyl strong >)-4-< strong >fluoro strong >>-5-< strong >hydroxypyridine strong >) involves multiple steps that showcase the expertise of modern synthetic organic chemistry. Key steps include nucleophilic substitution reactions, protecting group strategies, and fluorination techniques. Each step is carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications. The use of advanced spectroscopic techniques such as NMR spectroscopy and mass spectrometry allows for detailed characterization of the compound's structure and purity.

The development of new synthetic methodologies is an ongoing pursuit in the field of pharmaceutical chemistry. Recent advancements in fluorination chemistry have enabled the efficient introduction of fluorine atoms into complex molecular frameworks, including pyridine derivatives like 2-(< str ong >aminomethyl str ong >)-3-(< str ong >difluoromethyl str ong >)-4-< str ong >fluoro str ong >/5-hydroxypyridine>. These innovations have not only improved the efficiency of synthesis but also expanded the range of possible structures that can be explored. Such progress is essential for accelerating the discovery and development of novel therapeutic agents.

The pharmacokinetic properties of 2-(amino methyl ) -3( dif luor ome thyl ) -4( flu or o ) -5( hy drox ypy rid ine ) are also subjects of considerable interest . Studies have shown that fluorinated compounds often exhibit improved oral bioavailability due to their enhanced lipophilicity and resistance to metabolic degradation . This characteristic makes them particularly suitable for oral administration , which is often preferred by patients due to its convenience . Additionally , the presence o f multiple substituents i n this compoun d may affe c t its solubility , distribution , metabo lism , a nd excretion , all o f whi ch are important factors i n determining its overall pharma cokinetic profile . Further research i s needed t o fully elucidate these prop ertie s an d optimize th e compoun d's pharma cok ine tic char acteristics . p > < p > The potential therapeutic applications o f 2( am i no me thyl ) -3( dif lu or om ethyl ) -4( flu or o ) -5( hy drox ypy rid ine ) are vast an d span across multiple disease areas . Preliminary studies have suggested tha t thi s compoun d migh t ha ve anti-inflammatory , anti-cancer , an d anti-microbial propertie s . Th ese effects ar e thought t o be mediated through i ts ability t o inhibit key enzymatic an d recepto r targets involved i n disease pathogenesis . For instance , i ts structur al feat ures ma y allow i t t o bind t o an tigen re ceptors an d block signalin g pathw ays tha t promote inflamma tion or cell grow th . Similarly , i ts interact ions wi th bacterial enzym es could inhibit pathogen survival an d replication . p > < p > Th e development o f novel drug ca ndidates requi res a sys tematic approa ch tha t involv es both computatio nal modeling an d experim ental validation . Computatio nal methods such as molecula r docking ha ve bee n use d extensively t o predict how this compoun d might intera ct wi th biolo gical target s . These simulatio ns provide valuable insights into pot ential bind ing pose s an d affini ties , all o f whi ch can guide further optimization efforts . Experim ental studie s then co nfirm these predictions by evaluati ng th e compoun d's act ivitie s i n vitro an d i n vivo models . p > < p > Th e role o f collaboratio n ha s bee n increasingly reco gni zed as crucial i n advancing pharma ceutical research . Teams composed o f chemists , biologists , pharma cologis ts , an d computatio nal scientists work together t o de velop new dr ugs eff ectively . This interdisci plinary appr aoch en ab les researchers t o levera ge their respective expert ise an d address complex challenges more efficiently. p > < p > Looking forward , there is significant promise i n explo ring 2( am i no me thyl ) -3( dif lu or om ethyl ) -4( flu or o ) -5( hy drox ypy rid ine ) as a basi s for new therapeut ic agents . Ongoing research will focus on further optimizing its pharma cokinetic properties , elucidating its mechanis ms o f action , an d eval uating its safety an d efficacy i n clinical tri als . As our understanding o f disease pathogenesis grows , so too does our ability t o design mo re targeted an d effective treatments. p >